Cas no 2229535-48-0 ((4-methyl-1H-imidazol-5-yl)methyl sulfamate)

• Product Name: (4-methyl-1H-imidazol-5-yl)methyl sulfamate
• CAS No: 2229535-48-0
• MF: C₅H₉N₃O₃S
• MW: 191.208259344101
• CID: 6443298
• PubChem ID: 165675354
• Update Time: 2025-07-23

(4-methyl-1H-imidazol-5-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1H-imidazol-5-yl)methyl sulfamate
• 2229535-48-0
• EN300-1988644

• Inchi： 1S/C5H9N3O3S/c1-4-5(8-3-7-4)2-11-12(6,9)10/h3H,2H2,1H3,(H,7,8)(H2,6,9,10)
• InChI Key： KZNKWZDJNJVYEF-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=C(C)NC=N1

Computed Properties

• Exact Mass: 191.03646233g/mol
• Monoisotopic Mass: 191.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 106Ų

Additional information on (4-methyl-1H-imidazol-5-yl)methyl sulfamate

Introduction to (4-methyl-1H-imidazol-5-yl)methyl sulfamate (CAS No. 2229535-48-0)

(4-methyl-1H-imidazol-5-yl)methyl sulfamate) is a specialized organic compound characterized by its unique structural and chemical properties. With the CAS number 2229535-48-0, this compound has garnered significant attention in the field of pharmaceutical research and development due to its potential applications in drug synthesis and bioactive molecule design. This article provides a comprehensive overview of the compound, its synthesis, chemical properties, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of (4-methyl-1H-imidazol-5-yl)methyl sulfamate consists of an imidazole ring substituted with a methyl group at the 4-position and a sulfamate functional group at the 5-position. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various pharmacologically active compounds. The imidazole moiety is particularly noteworthy, as it is a common structural motif found in many biologically active molecules, including natural products and synthetic drugs.

In terms of chemical properties, (4-methyl-1H-imidazol-5-yl)methyl sulfamate exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while having limited solubility in water. This solubility profile makes it suitable for various synthetic protocols involving solution-phase reactions. Additionally, the sulfamate group introduces a strong nucleophilic center, which can participate in nucleophilic substitution reactions, further enhancing its utility as a synthetic building block.

The synthesis of (4-methyl-1H-imidazol-5-yl)methyl sulfamate typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route begins with the condensation of 1-methylimidazole with chlorosulfonic acid to form the corresponding sulfamic acid derivative, which is then methylated using methanol under acidic conditions. This approach leverages well-established organic chemistry principles and has been optimized for high yield and purity.

Recent research has highlighted the potential of (4-methyl-1H-imidazol-5-yl)methyl sulfamate as a key intermediate in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of small molecule inhibitors targeting specific biological pathways. The imidazole ring's ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for drug design. Furthermore, the sulfamate group can be modified to enhance binding affinity or metabolic stability, making it a versatile tool for medicinal chemists.

In particular, investigations into anticancer agents have shown promising results using derivatives of (4-methyl-1H-imidazol-5-yl)methyl sulfamate. Researchers have identified compounds incorporating this scaffold that exhibit inhibitory activity against various cancer cell lines by interfering with critical signaling pathways involved in tumor growth and survival. These findings underscore the importance of (4-methyl-1H-imidazol-5-yl)methyl sulfamate as a pharmacophore in oncology research.

The compound's potential extends beyond oncology into other therapeutic areas such as anti-inflammatory and neuroprotective agents. The imidazole ring's structural features allow for interactions with inflammatory mediators and neural receptors, respectively. Preclinical studies have begun to explore these applications, revealing encouraging preliminary data that support further development efforts.

The growing interest in (4-methyl-1H-imidazol-5-yl)methyl sulfamate has also spurred advancements in synthetic methodologies aimed at improving its accessibility and scalability. Innovations such as flow chemistry and catalytic processes have enabled more efficient production routes, reducing costs and environmental impact while maintaining high product quality. These advancements are crucial for facilitating further research and potential commercialization efforts.

The regulatory landscape for compounds like (4-methyl-1H-imidazol-5-yl)methyl sulfamate is another important consideration. As pharmaceutical intermediates, they must comply with stringent quality control standards to ensure safety and efficacy in downstream applications. Manufacturers must adhere to guidelines set forth by regulatory agencies such as the FDA and EMA, which emphasize rigorous testing and documentation throughout the supply chain.

In conclusion, (4-methyl-1H-imidazol-5-yl)methyl sulfamate (CAS No. 2229535-48-0)